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Compound of Interest

Compound Name: 2-Methoxyestrone-d4

Cat. No.: B12409311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 2-
Methoxyestrone-d4, a deuterated analog of the endogenous estrogen metabolite 2-

Methoxyestrone. This document is intended to serve as a comprehensive resource for

researchers utilizing this compound in metabolic studies, pharmacokinetic analyses, and as an

internal standard in quantitative assays.

Core Physicochemical Properties
2-Methoxyestrone-d4 is a stable isotope-labeled form of 2-Methoxyestrone, a significant

metabolite in the estrogen metabolic pathway.[1] The incorporation of four deuterium atoms

provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

quantification of its unlabeled counterpart.

Quantitative Data Summary
The following tables summarize the key physicochemical properties of 2-Methoxyestrone-d4
and its parent compound, 2-Methoxyestrone.
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Property 2-Methoxyestrone-d4 2-Methoxyestrone

Molecular Formula C₁₉H₂₀D₄O₃ C₁₉H₂₄O₃[2]

Molecular Weight 304.42 g/mol 300.39 g/mol [2]

CAS Number 949885-90-9 362-08-3

Appearance White to off-white solid Solid

Melting Point Not explicitly available for d4 187.0 - 189.5 °C[3]

Boiling Point Not explicitly available for d4 463.5 ± 45.0 °C at 760 mmHg

Purity (Typical) ≥98% ≥98%

Isotopic Enrichment Atom % D: ≥98% Not Applicable

Storage Conditions -20°C for long-term storage -20°C

Metabolic Pathway of 2-Methoxyestrone Formation
2-Methoxyestrone is a product of the phase II metabolism of catechol estrogens.[4] Specifically,

it is formed from its precursor, 2-hydroxyestrone, through a methylation reaction catalyzed by

the enzyme Catechol-O-methyltransferase (COMT). This metabolic step is a crucial part of the

detoxification pathway for estrogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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